Cas no 1215198-00-7 (5-(Isopropylthio)-1H-imidazole)

• Product Name: 5-(Isopropylthio)-1H-imidazole
• CAS No: 1215198-00-7
• MF: C₆H₁₀N₂S
• MW: 142.221999645233
• MDL: MFCD19228066
• CID: 4563345
• PubChem ID: 55300179
• Update Time: 2025-10-18

5-(Isopropylthio)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 5-(Isopropylthio)-1H-imidazole
• 4-(isopropylthio)-1h-imidazole
• 5-propan-2-ylsulfanyl-1H-imidazole
• 1H-Imidazole, 5-[(1-methylethyl)thio]-
• A907686
• MFCD19228066
• SCHEMBL17368394
• 4-(isopropylsulfanyl)-1H-imidazole
• CS-0442553
• AKOS006379748
• SCHEMBL2200347
• 1215198-00-7
• 5-(propan-2-ylsulfanyl)-1H-imidazole

• MDL： MFCD19228066
• Inchi： 1S/C6H10N2S/c1-5(2)9-6-3-7-4-8-6/h3-5H,1-2H3,(H,7,8)
• InChI Key： WQWIHOYNGVJBSO-UHFFFAOYSA-N
• SMILES： S(C1=CN=CN1)C(C)C

Computed Properties

• Exact Mass: 142.05646950g/mol
• Monoisotopic Mass: 142.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 85.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 54

Additional information on 5-(Isopropylthio)-1H-imidazole

Introduction to 5-(Isopropylthio)-1H-imidazole (CAS No. 1215198-00-7)

5-(Isopropylthio)-1H-imidazole, identified by its Chemical Abstracts Service (CAS) number 1215198-00-7, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazole family, a class of molecules characterized by a five-membered ring containing two nitrogen atoms. The presence of an isopropylthio (-SCH(CH₃)₂) substituent at the 5-position of the imidazole ring imparts unique chemical and pharmacological properties, making it a valuable scaffold for drug discovery and development.

The structure of 5-(Isopropylthio)-1H-imidazole features a planar imidazole core, which is a common motif in biologically active molecules. The sulfur atom in the isopropylthio group can engage in various interactions with biological targets, including hydrogen bonding and hydrophobic interactions, thereby influencing its binding affinity and selectivity. This structural feature has made it a promising candidate for modulating enzyme activity and receptor binding in drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential of 5-(Isopropylthio)-1H-imidazole as a pharmacophore. Studies have demonstrated that the compound can interact with proteins in multiple ways, suggesting its utility in developing inhibitors or agonists for therapeutic applications. For instance, modifications to the isopropylthio group have been shown to enhance binding affinity to certain enzymes, making this compound a versatile building block for medicinal chemists.

In the realm of drug discovery, 5-(Isopropylthio)-1H-imidazole has been investigated for its potential role in addressing various diseases. Its imidazole core is structurally similar to several known bioactive molecules, which have been approved for clinical use. This similarity suggests that derivatives of 5-(Isopropylthio)-1H-imidazole may exhibit similar pharmacological effects, though further research is required to fully elucidate their mechanisms of action.

One particularly intriguing area of research involves the use of 5-(Isopropylthio)-1H-imidazole as a precursor in synthesizing novel compounds with enhanced bioavailability and reduced toxicity. Researchers have leveraged its structural flexibility to develop derivatives that exhibit improved pharmacokinetic profiles. These derivatives are being tested in preclinical studies to evaluate their efficacy and safety for potential therapeutic applications.

The synthesis of 5-(Isopropylthio)-1H-imidazole involves multi-step organic reactions, typically starting from commercially available precursors such as 1H-imidazole and isopropyldisulfide. The introduction of the thioether group at the 5-position requires careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to scale up synthesis for both research and industrial purposes.

From a chemical biology perspective, 5-(Isopropylthio)-1H-imidazole has been used as a tool compound to study enzyme mechanisms and protein interactions. Its ability to modulate enzyme activity has made it useful in developing inhibitors for therapeutic targets. For example, researchers have explored its potential as an antagonist or inverse agonist for certain G-protein coupled receptors (GPCRs), which are involved in a wide range of physiological processes.

The pharmaceutical industry has shown interest in 5-(Isopropylthio)-1H-imidazole due to its structural diversity and potential therapeutic applications. Several companies are currently conducting research to identify novel derivatives with improved pharmacological properties. These efforts are part of broader initiatives aimed at discovering new treatments for unmet medical needs.

In conclusion, 5-(Isopropylthio)-1H-imidazole (CAS No. 1215198-00-7) represents a promising compound with significant potential in pharmaceutical research and drug development. Its unique structural features and biological activities make it a valuable scaffold for designing new therapeutic agents. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in addressing various diseases and improving patient outcomes.